Cas no 1374574-57-8 (3-Bromo-6-methoxy-2-methylbenzonitrile)

• Product Name: 3-Bromo-6-methoxy-2-methylbenzonitrile
• CAS No: 1374574-57-8
• MF: C₉H₈BrNO
• MW: 226.06992149353
• CID: 2192531
• Update Time: 2025-10-30

3-Bromo-6-methoxy-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-methoxy-2-methylbenzonitrile
• UBPWJYLHFZQGSK-UHFFFAOYSA-N
• Benzonitrile, 3-bromo-6-methoxy-2-methyl-

• Inchi： 1S/C9H8BrNO/c1-6-7(5-11)9(12-2)4-3-8(6)10/h3-4H,1-2H3
• InChI Key： UBPWJYLHFZQGSK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C#N)=C1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Topological Polar Surface Area: 33

Additional information on 3-Bromo-6-methoxy-2-methylbenzonitrile

Comprehensive Analysis of 3-Bromo-6-methoxy-2-methylbenzonitrile (CAS No. 1374574-57-8): Properties, Applications, and Industry Insights

3-Bromo-6-methoxy-2-methylbenzonitrile (CAS No. 1374574-57-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated benzonitrile derivative features a unique molecular structure, combining a methoxy group, methyl substituent, and nitrile functionality, making it a versatile intermediate for synthetic chemistry applications. With the rising demand for halogenated aromatic compounds in drug discovery, this compound's electron-withdrawing properties and structural modularity position it as a valuable building block for small molecule therapeutics.

The compound's molecular formula C9H8BrNO and molecular weight 226.07 g/mol reflect its moderate polarity, which contributes to its solubility in common organic solvents like dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). Researchers particularly value its bromine atom for facilitating cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig animations—key processes in developing kinase inhibitors and cancer therapeutics. Recent studies highlight its utility in constructing heterocyclic scaffolds, addressing the pharmaceutical industry's focus on fragment-based drug design.

In agrochemical applications, 3-Bromo-6-methoxy-2-methylbenzonitrile serves as a precursor for crop protection agents. Its methoxy group enhances metabolic stability, a critical factor in developing long-lasting pesticides with reduced environmental persistence. Industry trends show growing interest in such halogenated intermediates for creating next-generation fungicides that combat resistant pathogen strains—a hot topic in sustainable agriculture forums.

From a synthetic chemistry perspective, this compound exemplifies the strategic use of directed ortho-metalation (DoM) protocols. The methyl group at the 2-position and methoxy group at the 6-position create steric and electronic effects that enable regioselective functionalization—a feature frequently discussed in organic chemistry webinars and patent literature. Laboratories optimizing high-throughput synthesis methods often benchmark this compound due to its balanced reactivity profile.

Quality control protocols for CAS 1374574-57-8 typically involve HPLC purity analysis (>98%) and 1H/13C NMR verification, with special attention to the nitrile stretching frequency (2220-2240 cm⁻¹) in FT-IR spectra. These analytical parameters align with Good Manufacturing Practice (GMP) standards for pharmaceutical intermediates—a crucial consideration for buyers evaluating chemical suppliers on platforms like CheMondis or Sigma-Aldrich.

Emerging applications include its use in material science, where the compound's aromatic core contributes to liquid crystal formulations and organic semiconductors. The nitrile group facilitates molecular alignment in OLED materials, connecting it to the booming flexible electronics market. Patent databases reveal increasing filings incorporating this structure in electron-transport layers—an area gaining traction in renewable energy discussions.

Storage recommendations emphasize protection from moisture and light in amber glass containers at 2-8°C, following REACH compliance guidelines. While not classified as hazardous under GHS standards, proper handling with nitrile gloves and fume hoods remains advisable—a detail often queried in laboratory safety forums.

The global market for brominated benzonitriles shows a 6.2% CAGR (2023-2030), driven by demand for targeted therapies and green chemistry initiatives. Suppliers increasingly highlight metal impurity control (<0.5 ppm) and scalable synthesis routes—key purchasing factors for contract research organizations (CROs) developing ADC (antibody-drug conjugate) payloads.

Researchers exploring structure-activity relationships (SAR) frequently modify this scaffold, with the 6-methoxy position being a common site for bioisosteric replacements. Recent medicinal chemistry publications describe its incorporation into BTK inhibitors and PARP antagonists—therapeutic areas dominating oncology research funding.

In conclusion, 3-Bromo-6-methoxy-2-methylbenzonitrile represents a multifaceted tool for modern chemistry, bridging drug discovery, agrochemical innovation, and advanced materials. Its commercial availability through specialty chemical distributors ensures accessibility for academic and industrial researchers tackling challenges from drug resistance to energy-efficient displays.